Cas no 61469-01-0 (Cyclopentanecarboxylic acid, 1,2,2-trimethyl-3-(4-methylbenzoyl)-)

• Product name: Cyclopentanecarboxylic acid, 1,2,2-trimethyl-3-(4-methylbenzoyl)-
• CAS No: 61469-01-0
• MF: C₁₇H₂₂O₃
• MW: 274.35478
• CID: 478184
• PubChem ID: 12419009

Cyclopentanecarboxylic acid, 1,2,2-trimethyl-3-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1,2,2-trimethyl-3-(4-methylbenzoyl)-
• 1,2,2-trimethyl-3-(4-methylbenzoyl)cyclopentane-1-carboxylic acid
• 61469-01-0
• DTXSID60497412

• Inchi： InChI=1S/C17H22O3/c1-11-5-7-12(8-6-11)14(18)13-9-10-17(4,15(19)20)16(13,2)3/h5-8,13H,9-10H2,1-4H3,(H,19,20)
• InChI Key： IWGBCZHTRNKENB-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(=O)C2CCC(C2(C)C)(C)C(=O)O

Computed Properties

• Exact Mass: 274.15696
• Monoisotopic Mass: 274.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 3.5

Experimental Properties

• PSA: 54.37